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Compound of Interest

Compound Name: Olanzapine-lactam

Cat. No.: B608733

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and analytical characterization of olanzapine-lactam. Olanzapine-lactam, a
significant degradation product of the atypical antipsychotic drug olanzapine, is of considerable
interest in pharmaceutical research and development for impurity profiling and stability studies.

Chemical Identity and Physicochemical Properties

Olanzapine-lactam, systematically named (32)-1,3-Dihydro-4-(4-methyl-1-piperazinyl)-3-(2-
oxopropylidene)-2H-1,5-benzodiazepin-2-one, is a key impurity and degradation product of
olanzapine.[1][2] Its formation is primarily attributed to the oxidative degradation of the
thiophene ring in the olanzapine molecule.[1][2]

Table 1: Chemical Identifiers of Olanzapine-Lactam
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Identifier Value

(32)-1,3-Dihydro-4-(4-methyl-1-piperazinyl)-3-

IUPAC Name . . .
(2-oxopropylidene)-2H-1,5-benzodiazepin-2-one
(2)-Olanzapine Ketolactam, Olanzapine Impurity

Synonyms
C

CAS Number 1017241-34-7

Molecular Formula C17H20N402

Molecular Weight 312.37 g/mol

Table 2: Physicochemical Data of Olanzapine-Lactam

Property Value

Melting Point 188-191 °C (predicted)

Boiling Point 446.4 £ 55.0 °C at 760 mmHg (predicted)
pKa 10.45 + 0.40 (predicted)

Solubility Slightly soluble in DMSO and Methanol.

Synthesis of Olanzapine-Lactam

Olanzapine-lactam can be synthesized from olanzapine through an oxidative process. A
common laboratory-scale synthesis involves the reaction of olanzapine with an oxidizing agent
that mimics singlet oxygen.

This protocol is based on a patented method for the synthesis of olanzapine-related
substances.

Materials:

e Olanzapine
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Organic solvent (e.g., Methanol, Ethanol, Dichloromethane, Chloroform, N,N-
Dimethylformamide, or N-Methylpyrrolidone)

Water

Oxone® (Potassium peroxymonosulfate)
Sodium hydroxide

Hydrochloric acid (2M)

Acetonitrile (for recrystallization)
Dichloromethane (for extraction)

Anhydrous sodium sulfate

Procedure:

In a reaction flask, dissolve olanzapine in a mixture of an organic solvent and water. A typical
ratio is 5-10 mL of organic solvent and 10-15 mL of water per gram of olanzapine.

To the stirred solution, add Oxone® and sodium hydroxide. The molar ratio of
olanzapine:Oxone®:sodium hydroxide is typically 1:1-2:2-4.

Maintain the reaction temperature between 10-80 °C (optimally 20-25 °C) and continue
stirring until thin-layer chromatography (TLC) indicates the disappearance of the olanzapine
starting material.

Once the reaction is complete, adjust the pH of the mixture to 6-7 using 2M hydrochloric
acid.

Extract the product into dichloromethane.
Wash the organic layer sequentially with water and saturated brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under
reduced pressure to obtain the crude product.
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o Recrystallize the crude olanzapine-lactam from acetonitrile to yield the purified product.

Logical Flow of Synthesis:

_
Reaction Mixture Oxidation Reaction pH Adjustment Liquid-Liquid Extraction Purification
(Organic Solvent, Water, Oxone®, NaOH) (20-25 °C) (to 6-7 with HCI) (Dic (Recr lization from

Click to download full resolution via product page

Synthesis workflow for olanzapine-lactam.

Analytical Characterization

The structural elucidation of olanzapine-lactam is accomplished through a combination of

spectroscopic technigques.

Table 3: 13C NMR Spectral Data of Olanzapine-Lactam in DMSO-ds
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Chemical Shift (6, ppm) Assighment
191.60 C=0 (ketone)
155.49 C=0 (lactam)
153.85 C=N

139.91 Aromatic C
137.88 Aromatic C
124.76 Aromatic CH
123.38 Aromatic CH
121.35 Aromatic CH
118.48 Aromatic CH
109.05 =C (exocyclic)
53.57 Piperazine CH:z
47.61 Piperazine CH:z
45.98 N-CHs

Note: Detailed *H NMR data is not available in the provided search results.

Detailed IR spectral data with peak assignments for olanzapine-lactam is not available in the
provided search results. General characteristic peaks would include C=0 stretching for the
lactam and ketone groups, C=N stretching, and aromatic C-H and C=C stretching.

Detailed mass spectrometry fragmentation data for olanzapine-lactam is not available in the
provided search results. The molecular ion peak would be expected at m/z 312.37.

Olanzapine Degradation Pathway

Olanzapine-lactam is a product of the oxidative degradation of olanzapine. This process
involves the opening of the thiophene ring.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b608733?utm_src=pdf-body
https://www.benchchem.com/product/b608733?utm_src=pdf-body
https://www.benchchem.com/product/b608733?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Olanzapine

Oxidative Stress
(e.g., heat, light, oxidizing agents)

Olanzapine-Lactam

Click to download full resolution via product page

Formation of olanzapine-lactam from olanzapine.

This technical guide serves as a foundational resource for professionals engaged in the
development and analysis of olanzapine and its related compounds. The provided data and
protocols are essential for the accurate identification, synthesis, and quantification of
olanzapine-lactam, ensuring the quality and stability of olanzapine formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b608733?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

